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Compound of Interest

Compound Name: 3-Aminopropanal

Cat. No.: B1211446

An In-depth Examination of a Key Bioactive Aldehyde in Cellular Stress and Disease

This technical guide provides a comprehensive overview of 3-Aminopropanal (3-AP), a critical
metabolite in polyamine catabolism. With its potent cytotoxic effects, 3-AP is a molecule of
significant interest in the fields of biochemistry, neuroscience, and drug development. This
document details its chemical properties, biological roles, synthesis, and relevant experimental
protocols for researchers, scientists, and drug development professionals.

Core Properties of 3-Aminopropanal

3-Aminopropanal, also known as 3-aminopropionaldehyde, is a reactive amino aldehyde. Its
key identifiers and physicochemical properties are summarized below.
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Property Value Reference(s)
CAS Number 352-92-1 [11[2][3][4]
Molecular Formula C3H7NO [11[2][4]
Molecular Weight 73.09 g/mol [1112]14]
IUPAC Name 3-aminopropanal [5]

3-Aminopropionaldehyde,
Synonyms . . [2][5]
beta-Aminopropionaldehyde

Physical Description Solid [5]
Boiling Point 137.9°C at 760 mmHg [2]
Density 0.924 g/cm3 [2]
Flash Point 37.2°C [2]

Biological Significance and Mechanism of Action

3-Aminopropanal is a crucial intermediate in the catabolism of polyamines such as spermidine
and spermine, a process catalyzed by enzymes like polyamine oxidase.[1][2] This aldehyde is
not merely a metabolic byproduct; it is a potent cytotoxic agent implicated in cellular damage,
particularly under conditions of oxidative stress and cerebral ischemia.[1][2][6]

The primary mechanism of 3-AP's cytotoxicity stems from its nature as a weak lysosomotropic
base.[1][6] Its amino group allows it to accumulate within the acidic environment of lysosomes.
This accumulation leads to lysosomal membrane permeabilization and rupture, releasing
cathepsins and other hydrolytic enzymes into the cytoplasm.[1][6][7] This event triggers a
cascade of downstream effects, including:

o Oxidative Stress: The rupture of lysosomes induces a transient wave of reactive oxygen
species (ROS), contributing to cellular damage.[6]

o Mitochondrial Dysfunction: Lysosomal breakdown can indirectly affect mitochondrial
membrane potential and function.[6]
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» Apoptosis and Necrosis: The release of lysosomal contents and subsequent cellular stress
activate caspase-dependent apoptotic pathways.[1][6] In cases of extensive lysosomal
damage, necrotic cell death can occur.[1][7]

Furthermore, 3-Aminopropanal can spontaneously decompose to form acrolein, a highly
reactive and toxic unsaturated aldehyde.[2][8] Acrolein can exacerbate cellular damage by
forming adducts with proteins and DNA.[2][8]

Signaling Pathway of 3-Aminopropanal-Induced
Cytotoxicity

The following diagram illustrates the key events in the cytotoxic signaling pathway initiated by

3-Aminopropanal.
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Signaling Pathway of 3-Aminopropanal-Induced Cytotoxicity
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Experimental Workflow for 3-Aminopropanal Cytotoxicity Assessment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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